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Compound of Interest

Compound Name: Triredisol
CAS No.: 76773-81-4
Cat. No.: B1683672
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hypothetical Retinoic Acid Receptor (RAR)
agonist, Triredisol, with established RAR agonists, All-Trans Retinoic Acid (ATRA) and
Tamibarotene. The information is intended to offer a framework for evaluating the potential
biological activity of new chemical entities in the field of retinoid signaling.

Comparative Analysis of RAR Agonist Activity

The following table summarizes the quantitative data for Triredisol (hypothetical), ATRA, and
Tamibarotene, focusing on their potency and selectivity for Retinoic Acid Receptors (RARS).
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Parameter

Triredisol
(Hypothetical)

All-Trans Retinoic
Acid (ATRA)

Tamibarotene

Target Receptor(s)

Highly selective for

Pan-agonist (RARQq,

Selective for RARa

RARa RARQ, RARY) and RAR(
EC50 for RARa More potent than
o 0.1 nM 169 nM[1]
Activation ATRA[?]
EC50 for RAR[ Specific agonist for
o > 1000 nM 9 nM[1]
Activation RARa/B[2]
EC50 for RARy Low affinity for
o > 1000 nM 2 nM[1]
Activation RARY[3][4]
Cellular Differentiation Several times more
ED50 =5 nM ED50 = 0.25 pM[5]
(HL-60) potent than ATRA[2]
o o o Acute Promyelocytic Relapsed or
Clinical Application Preclinical )
Leukemia (APL)[6] Refractory APL[2]

Signaling Pathway and Experimental Workflow

To understand the mechanism of action and the methods for evaluating these compounds, the

following diagrams illustrate the Retinoic Acid signaling pathway and a typical experimental

workflow for assessing RAR agonist activity.
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Caption: Retinoic Acid Signaling Pathway.
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Preparation

1. Cell Culture 2. Plasmid Preparation

(e.g., HEK293T) (RAR, RARE-Luciferase)

~—

Experimer

3. Co-transfection

4. Compound Treatment
(Triredisol, ATRA, etc.)

5. Incubation (24h)

Analysis

6. Cell Lysis

7. Luciferase Assay

8. Data Analysis
(EC50 Calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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